Tricopper chromate tetrahydroxide

• CAS No.: 12433-14-6
• Molecular Formula: CrCu3H4O8
• Molecular Weight: 374.658
• IUPAC Name: tricopper;dioxido(dioxo)chromium;tetrahydroxide
• InChI: InChI=1S/Cr.3Cu.4H2O.4O/h;;;;4*1H2;;;;/q;3*+2;;;;;;;2*-1/p-4
• InChI Key: LSSIDYZSMSVAMX-UHFFFAOYSA-J
• SMILES: [OH-].[OH-].[OH-].[OH-].[O-][Cr](=O)(=O)[O-].[Cu+2].[Cu+2].[Cu+2]
• Synonyms: tricopper chromate tetrahydroxide

Description

Tricopper chromate tetrahydroxide (hypothetical formula: Cu₃(CrO₄)(OH)₄) is a copper-containing chromate compound with hydroxide groups. Its toxicity profile likely aligns with chromium (VI) compounds, which are known for their carcinogenicity and environmental persistence .

Comparison with Similar Compounds

Copper-Based Hydroxide and Sulphate Compounds

Copper compounds with hydroxide or sulphate ligands share structural similarities with tricopper chromate tetrahydroxide. Key examples include:

Compound Name	CAS Number	Chemical Formula	Primary Uses	Toxicity Profile
Tetracopper hexahydroxide sulphate	1333-22-8	Cu₄(SO₄)(OH)₆	Fungicide, corrosion inhibitor	Moderate aquatic toxicity
Dicopper chloride trihydroxide	1332-65-6	Cu₂Cl(OH)₃	Agricultural fungicide	Low mammalian toxicity
Copper sulphate pentahydrate	7758-98-7	CuSO₄·5H₂O	Fertilizer, algicide	Acute toxicity (LD₅₀: 300 mg/kg)

Key Differences :

• Chromium Content : this compound contains chromium (VI), unlike copper sulphate or chloride derivatives, making it more toxic .
• Solubility : Chromates (e.g., sodium chromate) are highly water-soluble, whereas copper hydroxides (e.g., tetracopper hexahydroxide sulphate) exhibit lower solubility, affecting environmental mobility .

Chromium (VI) Compounds

Chromium (VI) compounds, including chromates and dichromates, are structurally related to this compound. Notable examples:

Compound Name	CAS Number	Chemical Formula	Genotoxicity (In Vitro)	Regulatory Status
Lead chromate	7758-97-6	PbCrO₄	High (chromosome breaks in lung cells)	Banned in consumer products (EU)
Sodium chromate	7775-11-3	Na₂CrO₄	Equipotent to lead chromate	Restricted under REACH
Barium chromate	10294-40-3	BaCrO₄	Moderate (lower bioavailability)	Limited industrial use

Key Findings :

• Genotoxicity: Chromium (VI) ions are the primary genotoxic agents, causing DNA damage even at low intracellular concentrations .
• Bioavailability : Lead chromate’s lower solubility reduces chromium uptake compared to sodium chromate, but intracellular Cr levels equate their potency .

Research Findings and Regulatory Implications

Toxicity Mechanisms

• Chromium (VI) compounds induce oxidative stress and DNA double-strand breaks, with repair inhibition observed in lead chromate due to Pb²⁺ ions .
• Copper ions in hydroxide/sulphate compounds primarily cause hepatic and renal toxicity, distinct from chromium’s carcinogenic effects .

Regulatory Status

• Copper Compounds : Regulated under EU Biocidal Products Regulation (BPR) for antifungal uses .
• Chromium (VI) : Listed as a Substance of Very High Concern (SVHC) under REACH, with strict occupational exposure limits .